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This guide provides an objective comparison of the efficacy of glyphosine and glyphosate, two
chemical ripeners used to enhance sucrose accumulation in sugarcane. The information
presented is collated from various experimental studies to aid in research and development
decisions.

Introduction

Chemical ripeners are plant growth regulators applied to sugarcane before harvest to increase
the sucrose content of the stalk. This is achieved by slowing vegetative growth, which allows
the plant to redirect its energy towards the synthesis and storage of sucrose. Glyphosine was
the first chemical ripener registered for use in sugarcane in the United States in 1975, but it
was largely replaced by glyphosate in 1980, which was found to be a more efficient ripener.[1]
Both compounds are applied as a foliar spray at sub-lethal doses to initiate the ripening
process.[2][3]

Efficacy and Performance: A Quantitative
Comparison

Numerous field trials have been conducted to evaluate the effectiveness of glyphosine and
glyphosate as sugarcane ripeners. While direct head-to-head comparative studies are limited in
recent literature, historical data provides valuable insights into their relative performance.
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Table 1: Comparative Efficacy of Glyphosine and Glyphosate on Sugarcane Ripening

Parameters
. Control
Parameter Glyphosine Glyphosate Source
(Untreated)
Sucrose Content  1.01 percentage
_ 10 to 28% N/A [2]
Increase (%) points
313% (on 313% (on
N/A [2]
suckers) suckers)
Juice Purit 1.79 percentage
Y _ P g - N/A [2]
Increase (%) points
4% - N/A [2]
Pol % Cane
7% - N/A [2]
Increase (%)
Sugar Yield
Increase (piculs - 15% N/A [2]
sugar/ton cane)
Cane Yield 0.79 percentage )
o 5% reduction N/A [2]
(Tonnage) points increase

Note: The data presented is a summary from various studies and may not be directly
comparable due to differing experimental conditions.

In a study conducted in Florida, glyphosine treatment resulted in a 1.01 percentage point
increase in sucrose, a 1.79 percentage point increase in juice purity, and a 0.79 percentage
point increase in yield compared to untreated sugarcane.[2] Another study in Jamaica reported
that glyphosine application led to a 4% increase in juice purity and a 7% increase in pol %
cane.[2] A particularly noteworthy finding from a Florida study was a 313% increase in sucrose
content in sugarcane suckers treated with either glyphosine or glyphosate, compared to the
control group.[2]
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Glyphosate has been shown to increase theoretically recoverable sucrose (TRS) by 10% to
28% in various sugarcane cultivars.[2] However, this increase in sucrose is often accompanied
by a reduction in cane yield, with one study noting a 5% decrease in tonnage.[2] Despite the
reduction in biomass, the overall sugar yield per unit of cane is typically higher with glyphosate
treatment.[2]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for both glyphosine and glyphosate involves the inhibition of
plant growth, which triggers a shift in the plant's metabolism towards sucrose storage.

Glyphosate

Glyphosate's mode of action is well-established. It inhibits the enzyme 5-enolpyruvylshikimate-
3-phosphate synthase (EPSPS), a key enzyme in the shikimate pathway.[4][5] This pathway is
responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and
tryptophan), which are essential for protein synthesis and the production of various secondary
metabolites required for growth.[5] By blocking this pathway, glyphosate effectively halts the
development of the apical meristem, the primary site of vegetative growth. This growth
inhibition redirects the plant's energy from producing new biomass to storing sucrose in the
existing stalk internodes.[1][6]
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Diagram 1: Simplified signaling pathway of Glyphosate as a sugarcane ripener.

Glyphosine
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The precise biochemical pathway of glyphosine's ripening effect is less well-documented than
that of glyphosate. However, it is understood to be a plant growth regulator that, like
glyphosate, slows down vegetative growth, leading to an increase in sucrose storage. It is
known to reduce the growth rate of sugarcane cultivars.[2] The exact enzyme or pathway
targeted by glyphosine that leads to this effect requires further investigation for a complete
understanding.

Experimental Protocols

The following provides a generalized experimental protocol for evaluating the efficacy of
sugarcane ripeners, based on methodologies reported in the literature.[2][7][8]

1. Experimental Design:
o Layout: Randomized complete block design with multiple replications.
e Plot Size: Single or multiple rows of sufficient length to obtain representative samples.
o Cultivars: Use of commercially relevant sugarcane cultivars is recommended.
2. Treatment Application:
o Timing: Application is typically 3 to 7 weeks before the anticipated harvest date.[1]
o Application Method: Foliar spray using a calibrated sprayer to ensure uniform coverage.
» Dosage:

o Glyphosate: 0.14 to 0.49 kg active ingredient per hectare.[1]

o Glyphosine: Historical application rates should be consulted from relevant literature.
3. Data Collection and Analysis:

o Sampling: Randomly collect a predetermined number of sugarcane stalks from the central
rows of each plot at various time points after treatment.

e Measurements:
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o Yield Components: Stalk height, diameter, weight, and number of millable stalks per unit
area.

o Juice Quality: Brix (total soluble solids), pol (apparent sucrose), and purity (ratio of pol to
brix).

o Sucrose Content: Determined from juice analysis.
o Fiber Content: Measured to calculate theoretical recoverable sucrose (TRS).

Statistical Analysis: Analysis of variance (ANOVA) is used to determine the statistical
significance of treatment effects.
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Diagram 2: General experimental workflow for comparing sugarcane ripeners.
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Conclusion

Both glyphosine and glyphosate have demonstrated efficacy as sugarcane ripeners, with both
capable of significantly increasing sucrose content. Historical data suggests that glyphosate is
a more potent ripener, leading to its widespread adoption over glyphosine. However, the
application of glyphosate can lead to a reduction in cane biomass, a factor that must be
carefully managed to optimize overall sugar yield. The mechanism of action for glyphosate is
well-understood, involving the inhibition of the EPSPS enzyme in the shikimate pathway. While
glyphosine also acts as a growth retardant, its specific molecular target and signaling pathway
are less clearly defined in the available literature. For researchers and professionals in the
field, further head-to-head comparative studies under modern agricultural practices would be
invaluable for a more definitive assessment of their relative merits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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